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Compound of Interest

Compound Name: Triethylvinylsilane

Cat. No.: B072259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylvinylsilane [(CH2=CH)Si(C2H5)3] is a versatile organosilane reagent utilized in a

variety of chemical syntheses. Its stability and proper storage are critical for ensuring

experimental reproducibility and safety. This guide provides an in-depth analysis of the factors

influencing the stability of triethylvinylsilane, recommended storage conditions, and safe

handling protocols.

Chemical Stability
The stability of triethylvinylsilane is primarily influenced by its susceptibility to hydrolysis, and

to a lesser extent, thermal and oxidative degradation.

Hydrolytic Stability
The silicon-carbon bond in triethylvinylsilane is generally stable. However, like other

organosilanes, it can be sensitive to moisture, particularly in the presence of acid or base

catalysts. The hydrolysis of analogous trialkoxysilanes, which are more reactive, has been

studied extensively and provides insights into the potential degradation pathway for

triethylvinylsilane. The process involves the cleavage of the silicon-vinyl bond, although this

is significantly slower than the hydrolysis of silicon-oxygen bonds in alkoxysilanes.

The rate of hydrolysis for organosilanes is influenced by both steric and inductive effects of the

substituents on the silicon atom. For triethylvinylsilane, the presence of three ethyl groups

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072259?utm_src=pdf-interest
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/product/b072259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provides some steric hindrance around the silicon center, which can slow the approach of

water molecules.

While specific kinetic data for the hydrolysis of triethylvinylsilane is not readily available in the

literature, a comparative understanding can be gained from studies on other organosilanes.

Table 1: Comparative Hydrolysis Rates of Selected Organosilanes

Organosilane Relative Hydrolysis Rate Notes

Methyltriethoxysilane (MTES) Faster

The smaller methyl group

offers less steric hindrance

compared to an ethyl group.

Dimethyldiethoxysilane (DDS) Slower than MTES
Fewer alkoxy groups to

hydrolyze.

Tetraethoxysilane (TEOS) Slower than MTES
Steric hindrance from four

ethoxy groups.

Triethylsilane Very Slow

Lacks a readily hydrolyzable

group; Si-H bond can react

with water under certain

conditions.

Triethylvinylsilane Expected to be very slow

The Si-C bond is generally

stable to hydrolysis under

neutral conditions.

Note: This table provides a qualitative comparison based on general principles of organosilane

reactivity. Actual rates are highly dependent on specific conditions such as pH, temperature,

and solvent.

Thermal Stability
Triethylvinylsilane is a flammable liquid and should be kept away from heat, sparks, and open

flames.[1] While specific decomposition temperatures for triethylvinylsilane are not well-

documented in publicly available literature, information on related compounds suggests that

thermal decomposition will likely involve cleavage of the silicon-carbon bonds and the vinyl
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group. The thermal decomposition of silanes can produce flammable gases such as hydrogen

and hydrocarbons.[2][3] For instance, studies on the thermal decomposition of

tetraethoxysilane (TEOS) have identified ethylene and ethanol as major products.[4]

Oxidative Stability
Vinylsilanes can undergo oxidation.[5] Strong oxidizing agents should be considered

incompatible with triethylvinylsilane. Contact with oxidizers can lead to vigorous reactions and

should be avoided.

Storage Conditions
Proper storage of triethylvinylsilane is crucial to maintain its integrity and prevent hazardous

situations.

Table 2: Recommended Storage Conditions for Triethylvinylsilane

Parameter Recommendation Rationale

Temperature
Store in a cool, well-ventilated

area.[6]

To minimize vapor pressure

and reduce the risk of ignition.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent contact with

atmospheric moisture and

oxygen.

Container
Keep in a tightly sealed,

original container.[6]

To prevent contamination and

evaporation.

Incompatible Materials

Store away from strong

oxidizing agents, acids, and

bases.[2][6]

To prevent chemical reactions

that could lead to degradation

or hazardous conditions.

Light Exposure Store in a dark place.

While not explicitly stated for

this compound, it is a general

good practice for reactive

chemicals.

Experimental Protocols
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While specific stability testing protocols for triethylvinylsilane are not widely published,

standard methods for assessing the stability of organosilanes can be adapted.

Protocol for Monitoring Hydrolytic Stability
This protocol outlines a general method for monitoring the hydrolysis of an organosilane using

Gas Chromatography (GC).

Preparation of Standards: Prepare a series of calibration standards of triethylvinylsilane in

a dry, inert solvent (e.g., anhydrous hexane).

Reaction Setup: In a sealed vial under an inert atmosphere, add a known concentration of

triethylvinylsilane to a solvent system containing a controlled amount of water (and

catalyst, if studying pH effects).

Sampling: At regular time intervals, withdraw an aliquot of the reaction mixture.

Quenching (if necessary): If a catalyst is used, the reaction in the aliquot may need to be

quenched by neutralization or dilution in a dry solvent.

GC Analysis: Inject the aliquot into a GC equipped with a suitable column (e.g., a non-polar

capillary column) and a flame ionization detector (FID).

Data Analysis: Quantify the decrease in the triethylvinylsilane peak area over time relative

to an internal standard to determine the rate of hydrolysis.

Diagrams
Hydrolysis of a Generic Trialkyl(vinyl)silane (Illustrative
Pathway)
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Illustrative Hydrolysis Pathway of a Trialkyl(vinyl)silane

Triethylvinylsilane
(CH2=CH)Si(C2H5)3

Reaction Intermediate
(e.g., pentacoordinate silicon)

+ H2O

Water
(H2O) Acid or Base Catalyst

catalyzes

Hydrolysis Products
(e.g., Triethylsilanol + Ethene)

Bond Cleavage
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Illustrative hydrolysis pathway.

Safe Handling Workflow for Triethylvinylsilane
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Safe Handling Workflow for Triethylvinylsilane

Start

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Use under Inert Atmosphere

Dispense Triethylvinylsilane

Perform Reaction

Clean Up Spills Immediately

Store Properly in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations

End
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Safe handling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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